Cas no 55396-22-0 (7-Ketocampesterol)

• Product Name: 7-Ketocampesterol
• CAS No: 55396-22-0
• Molecular Formula: C₂₈H₄₆O₂
• Molecular Weight: 414.664
• CID: 4035622
• PubChem ID: 101704474

7-Ketocampesterol Properties

Names and Identifiers

• Ergost-5-en-7-one, 3-hydroxy-, (3b,24R)-
• Ergost-5-en-7-one, 3-hydroxy-, (3β,24R)-
• 3beta-hydroxycampest-5-en-7-one
• 55396-22-0
• 7-Ketocampesterol

• InChIKey： LTLKHSBYMNKWPF-KANLMKGOSA-N
• Inchi： InChI=1S/C28H46O2/c1-17(2)18(3)7-8-19(4)22-9-10-23-26-24(12-14-28(22,23)6)27(5)13-11-21(29)15-20(27)16-25(26)30/h16-19,21-24,26,29H,7-15H2,1-6H3/t18-,19-,21+,22-,23+,24+,26+,27+,28-/m1/s1
• SMILES： CC(C)C(C)CCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C

Computed Properties

• Exact Mass: 414.349780706g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 414.349780706g/mol
• Heavy Atom Count: 30
• Complexity: 693
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives